![molecular formula C13H7Cl2IN2O3 B6002110 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide CAS No. 6097-77-4](/img/structure/B6002110.png)
2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as CI-1040 and is a potent inhibitor of the mitogen-activated protein kinase (MAPK) pathway. The MAPK pathway plays a crucial role in cell growth, differentiation, and survival, making it an attractive target for cancer therapy.
Mechanism of Action
CI-1040 works by inhibiting the 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide pathway, which is a signaling pathway that regulates cell growth, differentiation, and survival. The pathway is activated by various extracellular stimuli, including growth factors, cytokines, and stress signals. The activation of the pathway leads to the phosphorylation of various proteins, including 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamides such as ERK1/2. The phosphorylated 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamides then translocate to the nucleus, where they activate various transcription factors that regulate gene expression.
CI-1040 inhibits the this compound pathway by targeting the upstream kinase MEK1/2, which phosphorylates and activates ERK1/2. The compound binds to MEK1/2 and prevents its activation, thereby inhibiting the downstream signaling cascade. This results in the inhibition of cell growth and proliferation, leading to the death of cancer cells.
Biochemical and Physiological Effects:
CI-1040 has been shown to have various biochemical and physiological effects. In preclinical studies, the compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. In addition, CI-1040 has been shown to enhance the efficacy of chemotherapy and radiation therapy. The compound has also been studied for its potential anti-inflammatory effects in diseases such as rheumatoid arthritis and inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
One of the advantages of CI-1040 is its specificity for the 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide pathway. The compound targets MEK1/2, which is upstream of the pathway, making it a potent inhibitor of the pathway. In addition, CI-1040 has been shown to have low toxicity in preclinical studies, making it a promising candidate for cancer therapy.
One of the limitations of CI-1040 is its poor solubility in water. The compound is highly lipophilic, making it difficult to administer in vivo. In addition, CI-1040 has been shown to have limited efficacy in certain types of cancer, such as pancreatic cancer.
Future Directions
There are several future directions for the study of CI-1040. One direction is the development of more potent and selective inhibitors of the 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide pathway. Another direction is the investigation of the combination of CI-1040 with other targeted therapies for cancer therapy. In addition, the study of the potential anti-inflammatory effects of CI-1040 in diseases such as rheumatoid arthritis and inflammatory bowel disease is an area of interest. Finally, the investigation of the potential applications of CI-1040 in other diseases such as cardiovascular disease and neurodegenerative diseases is an area of future research.
Synthesis Methods
The synthesis of CI-1040 involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 2-chloro-4-nitrobenzoyl chloride with 2-chloro-4-iodoaniline to form 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified by column chromatography to obtain a pure compound.
Scientific Research Applications
CI-1040 has been extensively studied for its potential applications in cancer therapy. The 2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide pathway is dysregulated in many types of cancer, making it an attractive target for drug development. CI-1040 has been shown to inhibit the growth of various cancer cell lines, including melanoma, breast cancer, and prostate cancer. In addition, CI-1040 has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies. The compound has also been studied for its potential applications in other diseases such as rheumatoid arthritis and inflammatory bowel disease.
Properties
IUPAC Name |
2-chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2IN2O3/c14-10-6-8(18(20)21)2-3-9(10)13(19)17-12-4-1-7(16)5-11(12)15/h1-6H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHUCJGQXYCXLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)C(=O)NC2=C(C=C(C=C2)I)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2IN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50362322 |
Source
|
Record name | 2-Chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50362322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6097-77-4 |
Source
|
Record name | 2-Chloro-N-(2-chloro-4-iodophenyl)-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50362322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.